Cas no 2137971-35-6 (5-(1,1-difluoropentan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-(1,1-difluoropentan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2137971-35-6
• MF: C₈H₁₁F₂N₃O₂
• MW: 219.188648462296
• CID: 5605592
• PubChem ID: 165831868
• Update Time: 2025-05-19

5-(1,1-difluoropentan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1,1-difluoropentan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid
• EN300-786084
• 2137971-35-6

• Inchi： 1S/C8H11F2N3O2/c1-2-4(3-5(9)10)6-7(8(14)15)12-13-11-6/h4-5H,2-3H2,1H3,(H,14,15)(H,11,12,13)
• InChI Key： LGAMPFWKEXTJMG-UHFFFAOYSA-N
• SMILES： FC(CC(C1C(C(=O)O)=NNN=1)CC)F

Computed Properties

• Exact Mass: 219.08193293g/mol
• Monoisotopic Mass: 219.08193293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.9Ų

Additional information on 5-(1,1-difluoropentan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid

5-(1,1-Difluoropentan-3-yl)-1H-1,2,3-Triazole-4-Carboxylic Acid: A Comprehensive Overview

The compound 5-(1,1-difluoropentan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2137971-35-6) is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of triazoles, which are widely recognized for their versatility in chemical synthesis and applications across various fields. The presence of the difluoropentan group introduces additional complexity and functionality to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 5-(1,1-difluoropentan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid in drug discovery and development. Its triazole ring is known to exhibit significant biological activity, particularly in modulating enzyme function and receptor interactions. The difluoropentan substituent further enhances its pharmacokinetic properties, such as solubility and bioavailability, making it a promising candidate for therapeutic applications.

In the context of materials science, this compound has been explored for its role in the synthesis of advanced materials. The triazole moiety is often utilized in click chemistry reactions, enabling the construction of complex molecular architectures with high precision. The incorporation of the difluoropentan group provides additional flexibility and reactivity, facilitating the creation of novel materials with tailored properties.

Environmental applications of 5-(1,1-difluoropentan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid have also garnered attention. Research indicates that this compound can act as a precursor for biodegradable polymers, offering a sustainable alternative to traditional plastics. Its ability to undergo controlled degradation under specific environmental conditions makes it a valuable component in green chemistry initiatives.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the difluoropentan intermediate and its subsequent coupling with the triazole ring via nucleophilic substitution or coupling reactions. Recent advancements in catalysis have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

From a structural standpoint, 5-(1,1-difluoropentan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid exhibits a unique balance between rigidity and flexibility. The triazole ring provides structural stability, while the difluoropentan substituent introduces conformational diversity. This combination allows the molecule to adopt various conformations, which is crucial for its biological and chemical reactivity.

Emerging research has also explored the use of this compound in agricultural chemistry. Its ability to inhibit specific enzymes involved in plant growth regulation has positioned it as a potential candidate for developing eco-friendly pesticides and growth enhancers. The difluoropentan group plays a pivotal role in modulating these enzymatic interactions, ensuring selectivity and efficacy.

In conclusion, 5-(1,1-difluoropentan-3-yl)-1H-1